N,N'-Bis(4,5-dichloro-2-nitrophenyl)propanediamide
Cat. No. B8629235
M. Wt: 482.1 g/mol
InChI Key: FNJYQTRLUZOLRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04490463
Procedure details
1-Amino-4,5-dichloro-2-nitrobenzene (113.84 g, 0.55 moles) was dissolved in THF (500 ml). Malonyl chloride (38.75 g, 0.27 moles) was added to the mixture heated to reflux. Another 500 ml portion of THF was added and refluxing was continued for two hours. HCl evolved during the reaction. The reaction mixture was then chilled in an ice bath, the solid was filtered off, washed with cold THF, and dried. A second yield was obtained by concentrating the filtrate, filtering off the solid, making a slurry of the solid in diethyl ether and filtering again. Yield 166.8 g (88%). Product was used as isolated for the next step in the sequence. Anal. Calcd. for C15H8Cl4N4O6 : C, 37.4; H, 1.7; Cl, 29.4; N, 11.6. Found: C, 37.4; H, 1.3; Cl, 29.4; N, 11.6
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[C:6]([Cl:8])[C:5]([Cl:9])=[CH:4][C:3]=1[N+:10]([O-:12])=[O:11].[C:13](Cl)(=[O:18])[CH2:14][C:15](Cl)=[O:16].[ClH:20]>C1COCC1>[Cl:9][C:5]1[C:6]([Cl:8])=[CH:7][C:2]([NH:1][C:13](=[O:18])[CH2:14][C:15]([NH:1][C:2]2[CH:7]=[C:6]([Cl:20])[C:5]([Cl:9])=[CH:4][C:3]=2[N+:10]([O-:12])=[O:11])=[O:16])=[C:3]([N+:10]([O-:12])=[O:11])[CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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113.84 g
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Type
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reactant
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Smiles
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NC1=C(C=C(C(=C1)Cl)Cl)[N+](=O)[O-]
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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38.75 g
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Type
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reactant
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Smiles
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C(CC(=O)Cl)(=O)Cl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxing
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then chilled in an ice bath
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FILTRATION
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Type
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FILTRATION
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Details
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the solid was filtered off
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WASH
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Type
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WASH
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Details
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washed with cold THF
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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A second yield
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CUSTOM
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Type
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CUSTOM
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|
Details
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was obtained
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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by concentrating the filtrate
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FILTRATION
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Type
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FILTRATION
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Details
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filtering off the solid
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FILTRATION
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Type
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FILTRATION
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Details
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filtering again
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CUSTOM
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Type
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CUSTOM
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Details
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as isolated for the next step in the sequence
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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ClC1=CC(=C(C=C1Cl)NC(CC(=O)NC1=C(C=C(C(=C1)Cl)Cl)[N+](=O)[O-])=O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
